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Abstract
Yunnandaphninine G is a C30 Daphniphyllum alkaloid that was first isolated from the leaves

and stems of Daphniphyllum yunnanense. As a member of this large and structurally complex

class of natural products, it holds potential for further investigation into its biological activities.

This document provides a comprehensive review of the available scientific literature on

Yunnandaphninine G, including its isolation, structure elucidation, and the limited information

on its biological context. Due to the scarcity of published research on this specific compound,

this guide also incorporates relevant information on closely related Daphniphyllum alkaloids to

provide a broader context for future research.

Introduction
Daphniphyllum alkaloids are a diverse group of polycyclic natural products isolated from plants

of the Daphniphyllum genus. These compounds have garnered significant interest from the

scientific community due to their intricate molecular architectures and a range of reported

biological activities, including anticancer, antioxidant, and anti-inflammatory properties.

Yunnandaphninine G belongs to the C30 subclass of these alkaloids and was first described

in 2008. This guide aims to consolidate the known information on Yunnandaphninine G to

serve as a foundational resource for researchers.
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History of Discovery
Yunnandaphninine G was discovered during a phytochemical investigation of Daphniphyllum

yunnanense, a plant species native to the Yunnan province of China. The isolation and

structural characterization of Yunnandaphninine G, along with a related new compound,

Yunnandaphninine F, were reported in a 2008 publication in Helvetica Chimica Acta. This initial

report remains the primary source of information on this compound.

Physicochemical Properties
The fundamental physicochemical properties of Yunnandaphninine G are summarized in the

table below. This information is derived from its initial isolation and characterization.

Property Value Reference

CAS Number 1042143-83-8
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C30H47NO3
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 469.70 g/mol --INVALID-LINK--

Isolation and Structure Elucidation
Experimental Protocol for Isolation
The following is a generalized protocol for the isolation of Daphniphyllum alkaloids from plant

material, based on typical methods reported for this class of compounds. The specific details

for Yunnandaphninine G would be found in the primary literature.
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Dried and powdered leaves and stems of
Daphniphyllum yunnanense

Extraction with organic solvent
(e.g., ethanol or methanol)

Solvent-solvent partitioning
(e.g., ethyl acetate and water)

Crude alkaloid extract

Column chromatography
(e.g., silica gel, Sephadex)

Collection of fractions

Preparative HPLC

Pure Yunnandaphninine G

Click to download full resolution via product page

A generalized workflow for the isolation of Yunnandaphninine G.

Structure Elucidation
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The structure of Yunnandaphninine G was determined through a combination of

spectroscopic techniques.[1] These methods are standard in the field of natural product

chemistry for elucidating the complex three-dimensional structures of novel compounds. The

primary techniques used would have included:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (¹H and ¹³C) and 2D

(COSY, HSQC, HMBC, NOESY) experiments to establish the connectivity and

stereochemistry of the atoms.

While the specific spectroscopic data for Yunnandaphninine G is not available in the searched

literature, the primary publication in Helvetica Chimica Acta would contain this detailed

information.[1]

Biological Activity
There is currently no specific published data on the biological activity of Yunnandaphninine G.

However, other Daphniphyllum alkaloids isolated from Daphniphyllum yunnanense and other

species have demonstrated cytotoxic effects against various cancer cell lines. For instance,

Daphniyunnine D, also isolated from D. yunnanense, showed cytotoxicity against P-388 and A-

549 tumor cell lines with IC50 values of 3.0 and 0.6 μM, respectively.[2] This suggests that

Yunnandaphninine G could be a candidate for future biological screening.

Synthesis
As of the current literature survey, there have been no reported total syntheses of

Yunnandaphninine G. The complex, polycyclic structure of Daphniphyllum alkaloids makes

them challenging targets for synthetic chemists.

Future Directions
The study of Yunnandaphninine G is still in its infancy. Future research efforts could be

directed towards:
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Total Synthesis: The development of a synthetic route to Yunnandaphninine G would

provide access to larger quantities of the compound for biological studies and allow for the

synthesis of analogues to explore structure-activity relationships.

Biological Screening: A comprehensive evaluation of the biological activities of

Yunnandaphninine G is warranted, particularly focusing on its potential cytotoxic, anti-

inflammatory, and neuroprotective effects, which have been observed in other

Daphniphyllum alkaloids.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies to elucidate the underlying mechanism of action would be crucial for its

development as a potential therapeutic agent.

Isolation from
Daphniphyllum yunnanense

Structure Elucidation

Total Synthesis and
Analogue Preparation

Comprehensive Biological Screening
(e.g., cytotoxicity, anti-inflammatory)

Structure-Activity Relationship (SAR) StudiesMechanism of Action Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biological Activities and Secondary Metabolites from Sophora tonkinensis and Its
Endophytic Fungi - PMC [pmc.ncbi.nlm.nih.gov]

2. Daphniyunnines A-E, alkaloids from Daphniphyllum yunnanense - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Yunnandaphninine G: A Literature Review and History].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12433089#yunnandaphninine-g-literature-review-
and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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